Cas no 1357353-84-4 (3-[Fluoro-(3-Fluoro-Phenyl)-Methyl]-Benzoic Acid)

• Product Name: 3-[Fluoro-(3-Fluoro-Phenyl)-Methyl]-Benzoic Acid
• CAS No: 1357353-84-4
• MF: C₁₄H₁₀F₂O₂
• MW: 248.224811077118
• MDL: MFCD23378464
• CID: 4590192
• PubChem ID: 71305936
• Update Time: 2024-11-04

3-[Fluoro-(3-Fluoro-Phenyl)-Methyl]-Benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[Fluoro-(3-Fluoro-Phenyl)-Methyl]-Benzoic Acid
• 3-[Fluoro-(3-Fluoro-Phenyl)-Methyl]-Benzoic Acid(WX612093)
• 3-(Fluoro(3-fluorophenyl)methyl)benzoicacid
• 1357353-84-4
• CS-0324453
• 3-[fluoro-(3-fluorophenyl)methyl]benzoic acid
• 3-(Fluoro(3-fluorophenyl)methyl)benzoic acid
• 3-[FLUORO(3-FLUOROPHENYL)METHYL]BENZOIC ACID
• AS-67839
• AKOS027255449

• MDL： MFCD23378464
• Inchi： 1S/C14H10F2O2/c15-12-6-2-4-10(8-12)13(16)9-3-1-5-11(7-9)14(17)18/h1-8,13H,(H,17,18)
• InChI Key： MCHVFZRLUIOORC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(C(F)C2=CC=CC(F)=C2)=C1

Computed Properties

• Exact Mass: 248.06488588g/mol
• Monoisotopic Mass: 248.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų